Benzoic acid, 3-amino-4-ethoxy-, 2-(diethylamino)ethyl ester
Overview
Description
Benzoic acid, 3-amino-4-ethoxy-, 2-(diethylamino)ethyl ester, also known as procaine, is a local anesthetic commonly used in medical procedures. Procaine was first synthesized in 1905 by a German chemist, Alfred Einhorn, and has since been widely used in various medical fields due to its effectiveness and low toxicity.
Scientific Research Applications
Synthesis and Chemical Properties
- A study focused on the synthesis of alkyl amino alkanol esters of p-ethoxy benzoic acid, exploring the properties of compounds with different groups attached to provide a secondary nitrogen, which is relevant to the structure of Benzoic Acid, 3-Amino-4-Ethoxy-, 2-(Diethylamino)ethyl Ester (Millikan & Wade, 1964).
- Another research describes the synthesis of 2-(2-Methoxycarbonyl-ethylamino)-benzoic acid methyl ester, which shares structural similarities with Benzoic Acid, 3-Amino-4-Ethoxy-, 2-(Diethylamino)ethyl Ester, using ortho-aminobenzoic methyl ester as a starting material (Wu Hai-juan, 2012).
Pharmacological Potential and Bioactivity
- The synthesis of 4-amino-5-chloro-N[2-(diethylamino)ethyl]-2-[(butan-2-on-3-yl)oxy]-[carbonyl-14C]benzamide hydrochloride (14C-batanopride) indicates the exploration of benzoic acid derivatives in the development of radiolabeled compounds for potential pharmacological applications (Standridge & Swigor, 1991).
- Research on derivatives of 3,5-dinitro-4-methoxyamino-benzoic acid, structurally related to Benzoic Acid, 3-Amino-4-Ethoxy-, 2-(Diethylamino)ethyl Ester, showed significant antimicrobial and anti-proliferative activities, suggesting potential therapeutic applications (Zarafu, 2020).
Chemical Reactions and Synthesis Techniques
- A study on the synthesis of new ureido sugars, derivatives of 2-amino-2-deoxy-D-glucose and amino acids, demonstrates the broad applicability of benzoic acid derivatives in the synthesis of complex organic compounds (Piekarska-Bartoszewicz & Tcmeriusz, 1993).
properties
IUPAC Name |
2-(diethylamino)ethyl 3-amino-4-ethoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3/c1-4-17(5-2)9-10-20-15(18)12-7-8-14(19-6-3)13(16)11-12/h7-8,11H,4-6,9-10,16H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPXAKEUCMUAKFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCOC(=O)C1=CC(=C(C=C1)OCC)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00228984 |
Source
|
| Record name | Benzoic acid, 3-amino-4-ethoxy-, 2-(diethylamino)ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00228984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 3-amino-4-ethoxy-, 2-(diethylamino)ethyl ester | |
CAS RN |
78329-81-4 |
Source
|
| Record name | Benzoic acid, 3-amino-4-ethoxy-, 2-(diethylamino)ethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078329814 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 3-amino-4-ethoxy-, 2-(diethylamino)ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00228984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7,7-Dichlorobicyclo[3.2.0]hept-3-en-6-one](/img/structure/B3061194.png)
